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Compound of Interest

1,3-Dichloro-2,2-
Compound Name:

dimethoxypropane
CAS No.: 6626-57-9
Cat. No.: B1295575

Get Quote

Executive Summary

Immediate Action Required: Treat 1,3-Dichloro-2,2-dimethoxypropane (DCDMP) as a
masked lachrymator. While the compound itself is a stable ketal under neutral conditions, it
hydrolyzes rapidly in the presence of acid to form 1,3-dichloroacetone, a severe tear gas agent

and blistering agent.

Disposal Classification: Halogenated Organic Solvent (Potential High Hazard). Primary Risk:
Acid-catalyzed hydrolysis in mixed waste streams. Core Directive:NEVER dispose of this
chemical in acidic waste containers. Maintain a neutral-to-basic pH at all times.

Part 1: Chemical Profile & Risk Assessment

To handle DCDMP safely, you must understand why it is dangerous. It is not merely a generic
"halogenated solvent.”

The "Hidden" Hazard: Acid Sensitivity
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DCDMP is the dimethyl ketal of 1,3-dichloroacetone. Ketals are protecting groups for ketones,
stable in base but labile in acid.

e In the Bottle: DCDMP is a relatively stable, combustible liquid.

¢ In the Waste Drum: If DCDMP is poured into a waste container containing acidic byproducts
(e.g., HCI, H2SOa, acetic acid), it undergoes hydrolysis.

The Reaction:

[1]

The Consequence: 1,3-Dichloroacetone is fatal if inhaled in high concentrations and is a potent
lachrymator. A waste drum generating this gas can clear a laboratory floor and requires HazMat

intervention.
Property Value / Status Note
Distinct from 2,2-
CAS Number 6626-57-9 dimethoxypropane (DMP).[1]
[2]
_ o _ _ MP: ~81°C (pure), often liquid
Physical State Liquid / Low-Melting Solid ) )
in solution.[1]
- ) ] Significantly higher than DMP
Boiling Point ~194°C (Predicted)
(83°C).[1]
Exact FP not experimentally
Flash Point Treat as Flammable established; analogs are
flammable.[1]
Solubility Organic Solvents Hydrolyzes in aqueous acid.[1]
) Not explicitly U/P listed;
RCRA Waste Codes D001 (Ignitable), Halogenated

characterize by properties.[1]

Part 2: Pre-Disposal Stabilization Protocol

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/2,2-Dimethoxypropane
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Objective: Prevent the formation of 1,3-dichloroacetone by ensuring the waste matrix remains
basic.

Reagents Required[1][7]
e Saturated Sodium Bicarbonate (

) solution OR 1M Sodium Hydroxide (
).

e pH strips (Range 0-14).

o Dedicated waste container (HDPE or Glass).

The "Alkaline Buffer" Method

Before adding DCDMP to any waste stream, you must create a "safety buffer."

Prepare the Container: Add 50-100 mL of Saturated

or 1M
to the empty waste bottle.

» Verify pH: Ensure the heel of the solvent in the bottle is pH > 9.
o Transfer: Pour the DCDMP waste into this pre-basified container.
o Test Again: Briefly dip a pH strip to confirm the mixture remains basic.
o Why? If your waste contains residual acid from a reaction, it could overwhelm the buffer.

e Seal: Use a vented cap if available to prevent pressure buildup from methanol generation (a
byproduct of hydrolysis if moisture is present).

Part 3: Step-by-Step Disposal Workflow

This decision tree ensures you select the correct waste stream and prevent accidental gas
generation.
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START: 1,3-Dichloro-2,2-dimethoxypropane Waste

STEP 1: Check pH of Waste Solution

Is the solution Acidic (pH < 7)?

ACTION: Neutralize immediately
Add Sat. NaHCO3 until pH > 8

pH Stabilized

STEP 2: Segregation
Do NOT mix with general acidic waste

STEP 3: Container Selection
Amber Glass or HDPE
(Must be compatible with Halogenated Solvents)

STEP 4: Labeling
'Halogenated Waste - Basic pH'
‘Contains: 1,3-Dichloro-2,2-dimethoxypropane'

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and disposal of DCDMP.
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Detailed Protocol

e Segregation (Critical):

o Never pour DCDMP into a "General Organic Waste" drum unless you are 100% certain
that drum contains no acidic species (e.g., TFA, HCI, Acetic Acid).

o Best Practice: Use a separate, smaller satellite accumulation container for this specific
waste stream.

» Container Selection:

o Material: Amber Glass (preferred) or High-Density Polyethylene (HDPE).

o Lid: Use a vented cap if the waste contains water/methanol to prevent pressure buildup.
e Labeling:

o Standard Label: "Hazardous Waste - Flammable, Toxic."

o Specific Warning: Write clearly: "DO NOT ADD ACID - LACHRYMATOR RISK."

o Constituents: List "1,3-Dichloro-2,2-dimethoxypropane” and "Methanol" (if used as
solvent).

o Final Handoff:

o Notify your EHS (Environmental Health & Safety) officer that this waste stream requires
incineration as halogenated waste and note the specific chemical hazards.

Part 4: Emergency Contingencies
Spill Response

If DCDMP is spilled, do not simply wipe it up with paper towels, as they may be acidic or
become acidic later.

o Evacuate: If the spill is large (>100 mL) or if you smell a sharp, biting odor (indicating
hydrolysis has already started), evacuate the lab immediately.
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o PPE: Wear double nitrile gloves, safety goggles, and a lab coat. Use a respirator with
organic vapor cartridges if ventilation is poor.

e Neutralizing Absorbent:

o Cover the spill with solid sodium bicarbonate (baking soda) or calcium carbonate. This
neutralizes any potential acid contact.

o Cover the powder with an inert absorbent (vermiculite or sand).

o Cleanup: Scoop the mixture into a jar, label it "Spill Debris - Halogenated/Basic," and dispose
of it as hazardous waste.

Exposure First Aid[1]

e Inhalation: Remove victim to fresh air immediately.[3][4][5] If breathing is difficult, oxygen
should be administered by trained personnel. Seek immediate medical attention—delayed
pulmonary edema is a risk with chloroacetone derivatives.

o Skin/Eye Contact: Flush with copious amounts of water for 15 minutes.[3] The hydrolysis
product is a vesicant (blistering agent).

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 10793, 1,3-Dichloroacetone. Retrieved from [Link]

« U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)
Waste Codes. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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